Cas no 1257397-46-8 (Methyl 2-(4-forMyl-3-hydroxyphenyl)propanoate)

• Product Name: Methyl 2-(4-forMyl-3-hydroxyphenyl)propanoate
• CAS No: 1257397-46-8
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 2147042
• Update Time: 2023-11-19

Methyl 2-(4-forMyl-3-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-formyl-3-hydroxyphenyl)propanoate
• (R)-Methyl 2-(4-formyl-3-hydroxyphenyl)propanoate
• CID 87444660
• Benzeneacetic acid, 4-formyl-3-hydroxy-α-methyl-, methyl ester
• Methyl 2-(4-forMyl-3-hydroxyphenyl)propanoate

• Inchi： 1S/C11H12O4/c1-7(11(14)15-2)8-3-4-9(6-12)10(13)5-8/h3-7,13H,1-2H3
• InChI Key： FDWYLRZOWXTGQS-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1C=CC(C=O)=C(C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 324.4±27.0 °C(Predicted)
• pka: 7.96±0.10(Predicted)